Cas no 2171729-19-2 (3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoheptanoic acid)

• Product Name: 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoheptanoic acid
• CAS No: 2171729-19-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6601296
• PubChem ID: 165505124
• Update Time: 2025-06-09

3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoheptanoic acid
• EN300-1476282
• 3-[2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]heptanoic acid
• 2171729-19-2

• Inchi： 1S/C28H34N2O5/c1-2-3-11-19(16-25(31)32)29-27(33)26(18-9-8-10-18)30-28(34)35-17-24-22-14-6-4-12-20(22)21-13-5-7-15-23(21)24/h4-7,12-15,18-19,24,26H,2-3,8-11,16-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： CMUSJJNTROQWKM-UHFFFAOYSA-N
• SMILES： O=C(C(C1CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC(=O)O)CCCC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoheptanoic acid

Introduction to 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoheptanoic acid (CAS No. 2171729-19-2)

3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoheptanoic acid, identified by its CAS number 2171729-19-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a cyclobutyl moiety, a fluorenylmethoxycarbonyl (Fmoc) group, and an amino acid-derived backbone. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for various research applications.

The Fmoc group, specifically the {(9H-fluoren-9-yl)methoxycarbonyl} moiety, is particularly noteworthy as it is commonly employed in peptide synthesis as an amino protecting group. Its stability under mild conditions and ease of removal under acidic conditions make it a preferred choice for solid-phase peptide synthesis (SPPS). The presence of this group in 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoheptanoic acid suggests potential utility in the development of peptide-based therapeutics or as an intermediate in the synthesis of more complex peptidomimetics.

The cyclobutyl substituent at the 2-position of the heptanoic acid chain introduces rigidity to the molecule, which can influence its conformational preferences and interactions with biological targets. This structural feature is often exploited in drug design to enhance binding affinity or to modulate pharmacokinetic properties. The seven-carbon chain, terminated by an amide functionality, further contributes to the molecule's complexity and potential for diversification through chemical modifications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that molecules containing fluorenylmethoxycarbonyl groups may exhibit favorable interactions with proteases and other enzymes due to the electronic properties of the fluorene ring. This has spurred interest in exploring derivatives like 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoheptanoic acid as inhibitors or modulators of enzyme activity.

In the realm of medicinal chemistry, the development of novel scaffolds that combine structural rigidity with functional diversity is a key strategy for discovering next-generation therapeutics. The compound's architecture aligns well with this approach, offering a platform for further derivatization to explore new biological activities. For instance, modifications at the cyclobutyl ring or the amide nitrogen could lead to compounds with enhanced solubility, bioavailability, or target specificity.

One particularly exciting area of research involves the use of such compounds in targeted drug delivery systems. The presence of both hydrophobic and polar moieties allows for potential formulation into micelles or nanoparticles, which can improve drug solubility and target specificity. Additionally, the Fmoc group can be utilized as a handle for further functionalization, enabling conjugation with targeting ligands or imaging agents.

The synthesis of 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoheptanoic acid presents both challenges and opportunities for synthetic chemists. The multi-step synthesis requires careful optimization to ensure high yields and purity, particularly when dealing with sensitive functional groups like the Fmoc moiety. Advances in synthetic methodologies, such as flow chemistry and automated synthesis platforms, have made it possible to streamline these processes and improve reproducibility.

Efforts are also underway to explore the pharmacological potential of this compound. Preliminary studies suggest that derivatives of this structure may exhibit inhibitory activity against certain kinases or proteases implicated in diseases such as cancer or inflammatory disorders. The cyclobutyl group's ability to induce conformational changes in binding pockets could be leveraged to design more potent inhibitors with improved selectivity profiles.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been instrumental in understanding how 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoheptanoic acid interacts with biological targets at an atomic level. These insights have guided medicinal chemists in designing analogs with enhanced binding affinities or altered pharmacokinetic profiles.

The growing interest in peptidomimetics has also spurred research into alternative protecting groups beyond Fmoc. While Fmoc remains widely used due to its well-established protocols, there is increasing demand for alternatives that offer improved stability or ease of removal under different conditions. This has led to the exploration of new protecting strategies that could be incorporated into derivatives like 3-(cyclobutyl)-N-(fluorenylmethoxycarbonyl)-L-aspartamide heptanoate (CAS No. 217172919).

Future directions in this field may include investigating the compound's role in developing enzyme inhibitors for therapeutic applications. For instance, its potential as a protease inhibitor could be explored by modifying key residues within its structure to enhance binding interactions with target enzymes. Such modifications could lead to compounds with improved efficacy against diseases like cancer or neurodegenerative disorders.

The versatility of 3-(cyclobutyl)-N-(fluorenylmethoxycarbonyl)-L-aspartamide heptanoate (CAS No. 217172919) also makes it a valuable tool for research purposes beyond drug discovery. Its unique structural features could serve as a scaffold for studying protein-ligand interactions using biophysical techniques such as nuclear magnetic resonance (NMR) spectroscopy or X-ray crystallography.

In conclusion,3-(cyclopropyl)-N-(fluorenylmethoxycarbonyl)-L-aspartamide heptanoate (CAS No. 217172919) represents a fascinating compound with significant potential in pharmaceutical research and development。 Its complex architecture offers opportunities for designing novel therapeutics targeting various diseases。 As computational methods continue to evolve， researchers will gain deeper insights into its biological activities， paving the way for innovative treatments based on this promising scaffold。